Cas no 70413-04-6 (1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]-)

1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]- structure
70413-04-6 structure
Product Name:1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]-
CAS No:70413-04-6
MF:C16H18O5
MW:290.311125278473
CID:579265
PubChem ID:153148
Update Time:2025-04-19

1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]-
    • 2-[3-(3-hydroxy-4-methoxyphenyl)propyl]benzene-1,3,5-triol
    • 1,3,5-Benzenetriol, 2-(3-(3-hydroxy-4-methoxyphenyl)propyl)-
    • 2-(3-(3-Hydroxy-4-methoxyphenyl)propyl)-1,3,5-benzenetriol
    • CHEMBL134767
    • 70413-04-6
    • DTXSID50220695
    • Inchi: 1S/C16H18O5/c1-21-16-6-5-10(7-15(16)20)3-2-4-12-13(18)8-11(17)9-14(12)19/h5-9,17-20H,2-4H2,1H3
    • InChI Key: VLLRBLRSPUPCPC-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1CCCC1C=CC(=C(C=1)O)OC)O)O

Computed Properties

  • Exact Mass: 290.11544
  • Monoisotopic Mass: 290.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • Density: 1.336
  • Boiling Point: 511.3°Cat760mmHg
  • Flash Point: 263°C
  • Refractive Index: 1.649
  • PSA: 90.15
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